Cas no 1785505-32-9 (7-Chlorobenzo[c]isoxazol-3(1H)-one)

• Product Name: 7-Chlorobenzo[c]isoxazol-3(1H)-one
• CAS No: 1785505-32-9
• MF: C₇H₄ClNO₂
• MW: 169.565160751343
• CID: 5704789
• PubChem ID: 105434315
• Update Time: 2024-03-01

7-Chlorobenzo[c]isoxazol-3(1H)-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16695790
• 1785505-32-9
• 7-Chlorobenzo[c]isoxazol-3(1H)-one
• 2,1-Benzisoxazol-3(1H)-one, 7-chloro-

• Inchi： 1S/C7H4ClNO2/c8-5-3-1-2-4-6(5)9-11-7(4)10/h1-3,9H
• InChI Key： AKLCJGNVPBMRFG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(=O)ONC=21

Computed Properties

• Exact Mass: 168.9930561g/mol
• Monoisotopic Mass: 168.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.486±0.06 g/cm3(Predicted)
• Boiling Point: 268.3±42.0 °C(Predicted)
• pka: -4.27±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides